Cas no 930886-00-3 (6-(2,3-dihydro-1H-indole-1-carbonyl)-2-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-methyl-2,3-dihydropyridazin-3-one
• CAS No: 930886-00-3
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 5362987
• Update Time: 2025-06-08

6-(2,3-dihydro-1H-indole-1-carbonyl)-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-dihydroindole-1-carbonyl)-2-methylpyridazin-3-one
• 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C14H13N3O2/c1-16-13(18)7-6-11(15-16)14(19)17-9-8-10-4-2-3-5-12(10)17/h2-7H,8-9H2,1H3
• InChI Key： AFAXPBVMOGTEMW-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N=C(C(N2C3=C(C=CC=C3)CC2)=O)C=C1

Additional information on 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-methyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 930886-00-3)

The compound 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 930886-00-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a dihydropyridazinone core coupled with a 2,3-dihydro-1H-indole moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-methyl-2,3-dihydropyridazin-3-one has surged due to their versatility in medicinal chemistry. This compound’s carbonyl and methyl groups contribute to its stability and reactivity, enabling it to interact selectively with biological targets. Its CAS No. 930886-00-3 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most discussed topics in the scientific community is the role of small-molecule inhibitors in treating chronic diseases. 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-methyl-2,3-dihydropyridazin-3-one aligns with this trend, as its scaffold is analogous to known pharmacophores used in anti-inflammatory and anticancer therapies. Researchers are also exploring its potential in neurodegenerative disease research, given the indole group’s prevalence in CNS-active compounds.

The synthesis of 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-methyl-2,3-dihydropyridazin-3-one involves multi-step organic reactions, often starting from 2-methyl-2,3-dihydropyridazin-3-one and 2,3-dihydro-1H-indole derivatives. Its crystallinity and solubility properties are critical for formulation development, a topic frequently queried in drug delivery forums. Additionally, its metabolic stability and bioavailability are under investigation, as these factors determine its suitability for preclinical studies.

From an industrial perspective, CAS No. 930886-00-3 is often referenced in patents related to kinase-targeted therapies and signal transduction inhibitors. Its molecular weight (approximately 269.28 g/mol) and logP value suggest moderate lipophilicity, which is advantageous for cell membrane permeability. These attributes make it a valuable tool for chemical biology and target validation experiments.

Environmental and safety considerations are also paramount when working with 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-methyl-2,3-dihydropyridazin-3-one. While it is not classified as hazardous, proper laboratory handling protocols are recommended to ensure occupational safety. Its stability under ambient conditions and compatibility with common solvents are frequently discussed in chemical synthesis forums.

In conclusion, 6-(2,3-dihydro-1H-indole-1-carbonyl)-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 930886-00-3) represents a fascinating intersection of medicinal chemistry and drug discovery. Its structural features and potential applications align with current trends in personalized medicine and targeted therapy, making it a compound of enduring interest to researchers worldwide.